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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for dyeing polyester
(PET) fibers with Disperse Red 11 (C.I. 62015), a common anthraquinone-based disperse dye
used in textile research and industry.[1][2][3] The methodologies outlined below are based on
the high-temperature exhaust dyeing method, which is a standard procedure for achieving
vibrant and durable coloration on hydrophobic synthetic fibers like polyester.[4][5]

Overview of Polyester Dyeing with Disperse Dyes

Disperse dyes are non-ionic, water-insoluble colorants that are finely ground and applied from
an aqueous dispersion. The dyeing mechanism for polyester involves the diffusion of these
small dye molecules from the water into the amorphous regions of the polyester fibers. This
process is significantly accelerated by high temperatures (typically 120-130°C) and pressure,
which swell the fibers and increase the kinetic energy of the dye molecules. A dispersing agent
is crucial to prevent the aggregation of dye particles in the dyebath.

Quantitative Data

The following tables summarize key quantitative parameters for dyeing polyester with Disperse
Red 11.

Table 1. Recommended Dyeing Parameters for Disperse Red 11 on Polyester
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Parameter Value Notes

Varies depending on the

Dye Concentration 1-3% (on weight of fabric) )
desired shade depth.
Maintained using acetic acid or
pH of Dyebath 45-55
a buffer.
] Optimal for dye diffusion into
Dyeing Temperature 130°C ]
polyester fibers.
) ] ] Time at peak temperature to
Holding Time 30 - 60 minutes )
ensure even dye penetration.
Reduction Clearing For removal of surface dye to
70 - 80°C _
Temperature improve fastness.
) ) ) ) Standard duration for the
Reduction Clearing Time 15 minutes

clearing process.

Table 2: Fastness Properties of Disperse Red 11 on Polyester

Fastness Property ISO Standard (Typical) Rating (1-5 or 1-8 Scale)
Light Fastness ISO 105-B02 5 (on a 1-8 Blue Wool Scale)
) 4-5 (on a 1-5 Grey Scale for
Washing Fastness ISO 105-C06
color change)

Perspiration Fastness ISO 105-E04 5 (on a 1-5 Grey Scale)
Ironing Fastness ISO 105-X11 4-5 (on a 1-5 Grey Scale)

- . . 3 (on a 1-5 Grey Scale for
Staining (during washing) ISO 105-C06

staining)

Experimental Protocols

The following are detailed protocols for the dyeing of polyester fibers with Disperse Red 11
using the high-temperature exhaust method.
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Materials and Reagents

o Polyester fabric (scoured)

» Disperse Red 11

» Dispersing agent

o Acetic acid (to adjust pH)

o Sodium hydrosulfite (for reduction clearing)
e Sodium hydroxide (for reduction clearing)

e Deionized or softened water

Experimental Workflow Diagram
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Caption: Workflow for dyeing polyester with Disperse Red 11.

Detailed Protocol Steps
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» Fabric Preparation:

o Begin with scoured polyester fabric to ensure the removal of any oils, finishes, or dirt that
could interfere with dyeing.

o Arecommended method is alkaline scouring with a detergent and soda ash.

e Dye Bath Preparation:

[¢]

Prepare a paste of the required amount of Disperse Red 11 and a dispersing agent.

[e]

Add this paste to the dye bath containing softened or deionized water.

o

Add a leveling agent if necessary to promote uniform dyeing.

[¢]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.
e Dyeing Process (High-Temperature Exhaust Method):

o Place the polyester fabric into the high-temperature, high-pressure dyeing machine.

o

Add the prepared dye bath.

[¢]

Gradually raise the temperature of the dye bath to 130°C over a period of 30-40 minutes.

[¢]

Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.

[e]

After the holding time, slowly cool the dye bath down to 80°C before draining.
¢ Post-Dyeing Reduction Clearing:

o Prepare a solution containing 1-2 g/L of sodium hydrosulfite and 1-2 g/L of sodium
hydroxide.

o Treat the dyed fabric in this solution at 70-80°C for 15 minutes. This step removes any
unfixed dye from the fiber surface, which is crucial for improving wash and rubbing
fastness.

o Thoroughly rinse the fabric with hot and then cold water.
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o Neutralize the fabric with a dilute solution of acetic acid if necessary.
o Finally, dry the dyed fabric.

Logical Relationships in the Dyeing Process

The success of dyeing polyester with disperse dyes is dependent on the interplay of several
key factors. The following diagram illustrates these relationships.
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Caption: Key factor relationships in disperse dyeing of polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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